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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3D-printed

intravaginal rings (IVRs) in research, highlighting their versatility in drug delivery for various

therapeutic areas, including contraception and the prevention of sexually transmitted infections.

The detailed protocols and compiled data will assist researchers in designing and evaluating

their own 3D-printed IVRs.

Introduction
Three-dimensional (3D) printing has emerged as a transformative technology in pharmaceutical

research, enabling the rapid prototyping and manufacturing of personalized drug delivery

devices.[1] Intravaginal rings (IVRs) are a discreet and effective platform for sustained, long-

acting drug delivery to the female reproductive tract, bypassing first-pass metabolism and

improving patient adherence.[2][3] The integration of 3D printing, particularly technologies like

Continuous Liquid Interface Production (CLIP™) and Fused Deposition Modeling (FDM), allows

for the fabrication of IVRs with intricate geometries and tailored drug release profiles, a

significant advancement over traditional injection molding techniques.[4][5][6]
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This document outlines the applications of 3D-printed IVRs in research, focusing on

multipurpose prevention technologies (MPTs) and other therapeutic indications. Detailed

experimental protocols for fabrication, drug loading, in vitro release studies, and preclinical

evaluation are provided.

Applications in Research
3D-printed IVRs are being investigated for a wide range of applications, primarily focused on

women's health. The key research areas include:

Multipurpose Prevention Technologies (MPTs): These IVRs are designed to deliver a

combination of active pharmaceutical ingredients (APIs) to simultaneously prevent

unintended pregnancy and sexually transmitted infections (STIs) like HIV and HSV-2.[4][7][8]

HIV Prevention: Several studies have focused on developing IVRs that release antiretroviral

drugs such as Dapivirine and Islatravir for pre-exposure prophylaxis (PrEP).[9][10][11]

Contraception: 3D-printed IVRs are being developed to deliver hormonal contraceptives like

Etonogestrel, Ethinyl Estradiol, and Levonorgestrel, as well as non-hormonal options like

lactic acid and glycerol monolaurate.[9][12][13]

Infertility Treatment: The controlled release of hormones such as progesterone from 3D-

printed IVRs is being explored for luteal phase support in assisted reproductive technologies.

[6][14][15]

Treatment of Vaginal Infections: Customized IVRs are being designed to deliver antifungal

agents like clotrimazole for recurrent vaginal candidiasis and antibiotics like metronidazole

for bacterial vaginosis.[1][16][17]

Data Presentation: In Vitro and In Vivo Studies
The following tables summarize quantitative data from various research studies on 3D-printed

IVRs, providing a comparative overview of their performance.

Table 1: In Vitro Drug Release from 3D-Printed Intravaginal Rings
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Drug(s) Polymer
3D Printing
Method

Release
Duration

Key Findings

Dapivirine (DPV),

Pritelivir (PTV),

Levonorgestrel

(LNG)

Silicone-

urethane resin
CLIP™ 28 days

Zero-order

release kinetics

in simulated

vaginal fluid

(SVF) at pH 4

and pH 8.[7]

β-estradiol
Biocompatible

Resin
CLIP™ 57 - 115 days

Near or complete

release of the

total loaded drug.

Release profiles

were driven by

geometry.[14]

Etonogestrel

(ENG), Ethinyl

Estradiol (EE),

Islatravir (ISL)

Silicone-based

resin
CLIP™ 150 days

Sustained

release of all

three drugs was

achieved.[9][10]

Lactic Acid (LA),

Glycerol

Monolaurate

(GML)

Not Specified 3D-printed > 30 days

Sustained

release at target

rates was

achieved.[9][13]

Progesterone

Poly(lactic acid)

(PLA)/Polycaprol

actone (PCL)

FDM > 7 days

Sustained,

diffusion-

controlled

release. "O"

shaped ring

showed higher

dissolution.[18]

Clotrimazole Thermoplastic

Polyurethane

FDM 7 days Sustained

release with

complete

inhibition of C.
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albicans growth

after 5 days.[17]

Table 2: In Vivo Performance of 3D-Printed Intravaginal Rings in Animal Models

Drug(s) Animal Model Study Duration Key Findings

Dapivirine (DPV),

Pritelivir (PTV),

Levonorgestrel (LNG)

Macaques 28 days

Sustained release

with median plasma

concentrations of 138

pg/mL (DPV), 18,700

pg/mL (PTV), and 335

pg/mL (LNG). Safe

and well-tolerated with

no significant changes

in vaginal pH or

mucosal cytokines.[7]

Etonogestrel (ENG),

Ethinyl Estradiol (EE),

Islatravir (ISL)

Sheep 14 days

Sustained release of

all three drugs. No

adverse findings of

cervicovaginal toxicity

or changes in vaginal

microbiome.[2][9][10]

Islatravir (ISL) Macaques 28 days

Sustained release

with ISL-triphosphate

levels above the

pharmacokinetic

benchmark. Safe and

well-tolerated with no

observed mucosal

cytokine changes or

alterations in

peripheral CD4 T-cell

populations.[9][10][11]
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Experimental Protocols
This section provides detailed methodologies for key experiments involved in the research and

development of 3D-printed IVRs.

4.1. Protocol for IVR Fabrication using CLIP™ 3D Printing

This protocol describes the fabrication of IVRs using the Continuous Liquid Interface

Production (CLIP™) technology.

Computer-Aided Design (CAD):

Design the IVR using CAD software (e.g., SolidWorks). Specify the outer diameter, cross-

sectional diameter, and any internal geometric features (e.g., honeycomb, unit cells) to

control drug release and mechanical properties.[9][14]

Export the design as an .STL file.

3D Printing:

Utilize a CLIP™ 3D printer (e.g., Carbon M1).

Select a biocompatible resin, such as a silicone-urethane based resin (e.g., SIL30).[2]

The CLIP™ process uses UV light to selectively cure the liquid resin while a continuous

liquid interface of uncured resin is maintained by an oxygen-permeable window, allowing

for rapid, layerless printing.[2]

The fabrication time is typically around 15 minutes per ring.[14]

Post-Processing:

After printing, wash the IVR to remove any uncured resin.

Perform a final UV cure to ensure complete polymerization and mechanical stability.

4.2. Protocol for Drug Loading via Solvent Swelling and Absorption
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This protocol details a single-step drug loading process driven by absorption.[7][9]

Preparation of Loading Solution:

Dissolve the desired active pharmaceutical ingredient(s) (APIs) in a suitable solvent in

which the polymer matrix will swell (e.g., acetone for silicone-urethane resins).[12]

The concentration of the API in the solution will determine the final drug loading in the IVR.

Drug Loading:

Submerge the fabricated IVR in the drug-containing solvent solution.

Allow the IVR to swell and absorb the drug over a specified period. This process is driven

by the concentration gradient.

The duration of immersion will depend on the desired drug loading and the swelling

properties of the polymer.

Drying and Drug Entrapment:

Remove the IVR from the loading solution.

Allow the solvent to evaporate completely. As the polymer deswells, the API is entrapped

within the matrix.

4.3. Protocol for In Vitro Drug Release Studies

This protocol outlines the procedure for assessing the drug release kinetics from the IVR in a

laboratory setting.

Preparation of Release Medium:

Prepare a simulated vaginal fluid (SVF) at a physiologically relevant pH (e.g., pH 4.2).[7]

The composition of SVF can be found in published literature.

Release Study Setup:
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Place each IVR in a separate container with a known volume of SVF (e.g., 50 mL).

Maintain the containers at 37°C in a shaking incubator to simulate physiological

conditions.

Sample Collection and Analysis:

At predetermined time points (e.g., 1, 4, 8, 24 hours, and then daily), collect an aliquot of

the release medium.

Replenish the collected volume with fresh, pre-warmed SVF to maintain sink conditions.

Analyze the concentration of the API in the collected samples using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC).[5]

Data Analysis:

Calculate the cumulative amount of drug released at each time point.

Plot the cumulative drug release versus time to determine the release profile and kinetics

(e.g., zero-order, first-order).

4.4. Protocol for Mechanical Testing

This protocol describes the methods for evaluating the mechanical properties of the IVRs to

ensure they are suitable for vaginal insertion and retention.[19]

Durometer Hardness:

Measure the Shore hardness of the IVR material using a durometer to assess its flexibility.

Radial Compression Test:

Use a universal testing machine (e.g., Instron) with a 100N load cell.[5]

Place the IVR on its side and compress it at a constant rate, measuring the force required

to achieve a specific displacement. This simulates the forces experienced during insertion

and use.
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Tensile Properties:

Cut a section of the IVR and clamp it into the universal testing machine.

Apply a tensile load until the material breaks to determine its tensile strength and

elongation at break.

4.5. Protocol for Biocompatibility and In Vivo Safety Studies

This protocol provides a general framework for assessing the safety and biocompatibility of the

3D-printed IVRs in preclinical animal models.

Cell Viability Assay (MTT Assay):

Culture relevant cell lines (e.g., vaginal epithelial cells) in the presence of extracts from the

IVR material or the IVR itself.

Perform an MTT assay to quantify cell viability and assess for any cytotoxic effects.[12][16]

In Vivo Animal Studies (e.g., Macaques, Sheep):

Select an appropriate animal model (macaques are a relevant model for HIV research,

while sheep have anatomical similarities for contraceptive studies).[2][9]

Insert the IVRs into the animals for a specified duration (e.g., 14 to 28 days).[2][10]

Monitor the animals for any signs of local or systemic toxicity.

Collect vaginal swabs to assess vaginal pH and changes in the vaginal microbiome.[2]

Collect blood samples to determine the plasma concentrations of the released drugs

(pharmacokinetics).[7]

At the end of the study, collect vaginal biopsies to evaluate for any tissue abnormalities or

inflammation.[9]

Analyze mucosal cytokine and chemokine levels to assess the local immune response.[7]
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Visualizations
Diagram 1: Workflow for Fabrication and Testing of 3D-Printed IVRs
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5. Mechanical Testing 6. In Vitro Release Study 7. Biocompatibility (MTT Assay)

8. In Vivo Animal Study (PK & Safety)
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Caption: A streamlined workflow for the development of 3D-printed IVRs.

Diagram 2: Logical Relationship of Design and Performance
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Caption: Interplay between IVR design parameters and performance outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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